1-(2-Bromophenyl)-3-(2-hydroxy-4-nitrophenyl)urea
1-(2-Bromophenyl)-3-(2-hydroxy-4-nitrophenyl)urea
SB225002 is a novel and potent microtubule inhibitor and CXCR2 antagonist with potential anticancer activity. SB225002 promotes mitotic catastrophe in chemo-sensitive and -resistant ovarian cancer cells independent of p53 status in vitro. SB225002 induces apoptosis in both wild-type and p53-deficient ovarian cancer (OVCA) cells through alternative mechanisms. SB225002 promotes mitotic catastrophe, as evidenced by the accumulation of mitotic cells with spindle abnormalities, chromosome mis-segregation, multi-polar cell division, multiple nuclei, aneuploidy/polyploidy and subsequent extensive apoptosis.
Brand Name:
Vulcanchem
CAS No.:
182498-32-4
VCID:
VC0548257
InChI:
InChI=1S/C13H10BrN3O4/c14-9-3-1-2-4-10(9)15-13(19)16-11-6-5-8(17(20)21)7-12(11)18/h1-7,18H,(H2,15,16,19)
SMILES:
C1=CC=C(C(=C1)NC(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])O)Br
Molecular Formula:
C13H10BrN3O4
Molecular Weight:
352.14 g/mol
1-(2-Bromophenyl)-3-(2-hydroxy-4-nitrophenyl)urea
CAS No.: 182498-32-4
Inhibitors
VCID: VC0548257
Molecular Formula: C13H10BrN3O4
Molecular Weight: 352.14 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 182498-32-4 |
---|---|
Product Name | 1-(2-Bromophenyl)-3-(2-hydroxy-4-nitrophenyl)urea |
Molecular Formula | C13H10BrN3O4 |
Molecular Weight | 352.14 g/mol |
IUPAC Name | 1-(2-bromophenyl)-3-(2-hydroxy-4-nitrophenyl)urea |
Standard InChI | InChI=1S/C13H10BrN3O4/c14-9-3-1-2-4-10(9)15-13(19)16-11-6-5-8(17(20)21)7-12(11)18/h1-7,18H,(H2,15,16,19) |
Standard InChIKey | MQBZVUNNWUIPMK-UHFFFAOYSA-N |
SMILES | C1=CC=C(C(=C1)NC(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])O)Br |
Canonical SMILES | C1=CC=C(C(=C1)NC(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])O)Br |
Appearance | white solid powder |
Description | SB225002 is a novel and potent microtubule inhibitor and CXCR2 antagonist with potential anticancer activity. SB225002 promotes mitotic catastrophe in chemo-sensitive and -resistant ovarian cancer cells independent of p53 status in vitro. SB225002 induces apoptosis in both wild-type and p53-deficient ovarian cancer (OVCA) cells through alternative mechanisms. SB225002 promotes mitotic catastrophe, as evidenced by the accumulation of mitotic cells with spindle abnormalities, chromosome mis-segregation, multi-polar cell division, multiple nuclei, aneuploidy/polyploidy and subsequent extensive apoptosis. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO, not in water |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | N-(2-hydroxy-4-nitrophenyl)-N'-(2-bromophenyl)urea SB 225002 SB-225002 SB225002 |
Reference | 1: Goda AE, Koyama M, Sowa Y, Elokely KM, Yoshida T, Kim BY, Sakai T. Molecular mechanisms of the antitumor activity of SB225002: a novel microtubule inhibitor. Biochem Pharmacol. 2013 Jun 15;85(12):1741-52. doi: 10.1016/j.bcp.2013.04.011. Epub 2013 Apr 20. PubMed PMID: 23611835. 2: Du M, Qiu Q, Gruslin A, Gordon J, He M, Chan CC, Li D, Tsang BK. SB225002 promotes mitotic catastrophe in chemo-sensitive and -resistant ovarian cancer cells independent of p53 status in vitro. PLoS One. 2013;8(1):e54572. doi: 10.1371/journal.pone.0054572. Epub 2013 Jan 24. PubMed PMID: 23359652; PubMed Central PMCID: PMC3554720. 3: Qu Y, Zhou F, Xu XY. [Selective non-peptide CXCR2 antagonist SB225002 inhibits choroidal neovascularization in rat model]. Zhonghua Yan Ke Za Zhi. 2009 Aug;45(8):742-5. Chinese. PubMed PMID: 20021889. 4: Manjavachi MN, Quintão NL, Campos MM, Deschamps IK, Yunes RA, Nunes RJ, Leal PC, Calixto JB. The effects of the selective and non-peptide CXCR2 receptor antagonist SB225002 on acute and long-lasting models of nociception in mice. Eur J Pain. 2010 Jan;14(1):23-31. doi: 10.1016/j.ejpain.2009.01.007. Epub 2009 Mar 4. PubMed PMID: 19264522. 5: Bento AF, Leite DF, Claudino RF, Hara DB, Leal PC, Calixto JB. The selective nonpeptide CXCR2 antagonist SB225002 ameliorates acute experimental colitis in mice. J Leukoc Biol. 2008 Oct;84(4):1213-21. doi: 10.1189/jlb.0408231. Epub 2008 Jul 24. PubMed PMID: 18653784. |
PubChem Compound | 3854666 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume